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Compound of Interest

Compound Name: Disodium 2-hydroxypentanedioate

Cat. No.: B025347

For researchers, scientists, and drug development professionals, the safe handling of all
laboratory chemicals is paramount. This document provides essential, immediate safety and
logistical information for Disodium 2-hydroxypentanedioate, including operational and
disposal plans.

Disodium 2-hydroxypentanedioate, also known as 2-Hydroxyglutaric acid disodium salt, is
not classified as a hazardous chemical under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.122).[1] However, it is crucial to adhere to good industrial hygiene and
safety practices.[1] Some suppliers may classify related compounds as harmful if swallowed,
causing skin and eye irritation, and potentially causing respiratory irritation. Therefore,
exercising caution and using appropriate personal protective equipment is always
recommended.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Disodium 2-hydroxypentanedioate.
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PPE Category

Item

Specification/Stand
ard

Rationale

Eye/Face Protection

Safety Glasses with
Side Shields or
Goggles

ANSI Z87.1/ EN 166

To protect eyes from
potential splashes or
dust particles.[1][2]

Skin and Body
Protection

Laboratory Coat and

Protective Clothing

Standard

To prevent skin
contact and protect

personal clothing.[1]

Hand Protection

Protective Gloves

Nitrile or Latex

For prolonged or
repeated contact to

avoid skin contact.[3]

Respiratory Protection

NIOSH/MSHA
Approved Respirator

N95 or P1 Dust Mask

Not generally
required, but
recommended where
protection from
nuisance levels of
dust is desired or if
irritation is

experienced.[1][3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized workflow minimizes risks and ensures procedural consistency.
e Preparation and Precaution:

o Work in a well-ventilated area.[1] For procedures that may generate dust, provide
appropriate exhaust ventilation.[3]

o Ensure an eyewash station and safety shower are readily accessible.
o Don the appropriate PPE as detailed in the table above.

» Handling the Compound:
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[e]

Avoid contact with skin and eyes.[2]

o

When handling the solid form, avoid dust formation.[3]

[¢]

If creating a solution, slowly add the solid to the liquid to prevent splashing.

[¢]

Wash hands thoroughly after handling.

 In Case of Accidental Exposure or Spill:
o Eye Contact: Flush eyes with plenty of water as a precaution.[3]
o Skin Contact: Wash the affected area with soap and water.[1][3]
o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1]

o Ingestion: Clean the mouth with water. Never give anything by mouth to an unconscious
person.[1][3]

o Spills: For powder spills, cover with a plastic sheet or tarp to minimize spreading. Sweep
up and place in a suitable, closed container for disposal.[1][3]

Disposal Plan

Proper disposal is critical to environmental safety and regulatory compliance.

» Waste Collection: Collect unused material and contaminated items (e.g., gloves, weigh
paper) in a suitable, closed container labeled for disposal.[3]

o Regulatory Compliance: Observe all federal, state, and local environmental regulations for
chemical disposal.[3]

e Institutional Procedures: Consult with your institution's Environmental Health & Safety (EHS)
office to identify the correct hazardous waste stream and disposal protocols. While this
compound is not federally regulated as hazardous, local regulations may apply.

e Aqueous Solutions: Do not pour solutions down the drain unless permitted by local
regulations and your institution's EHS office.[4] For some non-hazardous organic acid salts,
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neutralization and copious flushing with water may be permissible, but this must be
confirmed.[5]

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical flow for safely handling Disodium 2-
hydroxypentanedioate in a laboratory setting.
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Figure 1. Safe Handling Workflow for Disodium 2-hydroxypentanedioate

Click to download full resolution via product page

Caption: Figure 1. Safe Handling Workflow for Disodium 2-hydroxypentanedioate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b025347?utm_src=pdf-body-img
https://www.benchchem.com/product/b025347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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